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Compound of Interest

Compound Name: Neopentylamine

Cat. No.: B1198066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for

neopentylamine (CAS No: 5813-64-9), a primary amine used as an intermediate and building

block in the synthesis of pharmaceuticals and other organic compounds.[1][2] Adherence to

these guidelines is critical to ensure the safety of laboratory personnel and the integrity of

research.

Properties of Neopentylamine
Neopentylamine is a colorless to almost colorless, clear liquid with a distinctive amine odor.[1]

It is a highly flammable and corrosive compound.[3][4]

Table 1: Physical and Chemical Properties of Neopentylamine
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Property Value Source(s)

Molecular Formula C₅H₁₃N [3][5][6]

Molecular Weight 87.16 g/mol [3][5][6]

Appearance
Colorless to almost colorless

clear liquid

Boiling Point 80–83°C [2][6][7]

Melting Point -70°C (estimate) [2][7][8]

Flash Point -13°C / 8.6°F [2][9]

Density 0.74 - 0.745 g/cm³ at 20°C [2][6]

pKa 10.15 at 25°C [2][7]

Vapor Pressure 78.1 mmHg at 25°C [2]

GHS Hazard Classification and Statements
Neopentylamine is classified as a hazardous substance requiring careful handling.[10]

Table 2: GHS Hazard Information for Neopentylamine
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Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statement
Code(s)

Hazard
Statement

Flammable

Liquids

GHS02:

Flammable
Danger H225

Highly flammable

liquid and vapor.

[3][4]

Acute Toxicity,

Oral

GHS07:

Exclamation

mark

Warning H302

Harmful if

swallowed.[3][4]

[11]

Skin

Corrosion/Irritatio

n

GHS05:

Corrosive
Danger H314

Causes severe

skin burns and

eye damage.[3]

[4]

Corrosive to

Metals

GHS05:

Corrosive
Warning H290

May be corrosive

to metals.[5]

Safe Handling Procedures
Proper handling is essential to minimize exposure and risk.

Engineering Controls: Always handle neopentylamine in a well-ventilated area, preferably

within a chemical fume hood.[9][10] Ensure that eyewash stations and safety showers are in

close proximity to the workstation.[9] Use explosion-proof electrical, ventilating, and lighting

equipment.[9]

Operational Precautions:

Avoid contact with skin, eyes, and clothing.[9][12]

Do not breathe mists or vapors.[9]

Keep away from open flames, hot surfaces, and sources of ignition.[5][9] Smoking is

prohibited in handling areas.

Use only non-sparking tools.[9]
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Ground and bond containers and receiving equipment to prevent static discharge.[9] All

metal parts of the equipment must be grounded.[9]

Hygiene Measures:

Wash hands and face thoroughly after handling.[5][9]

Do not eat, drink, or smoke when using this product.[9][10]

Immediately remove all contaminated clothing and wash it before reuse.[5][9]

Apply preventive skin protection.[5]

Storage Guidelines
Proper storage is crucial for maintaining the stability and safety of neopentylamine.

Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][13] The

recommended storage temperature is between 10°C and 25°C.[6]

Keep away from heat, sparks, and flame.[13]

Store locked up.[9]

Store in a designated flammables or corrosives area.[13][14]

It is recommended to store under an inert atmosphere.[13][14]

Container Requirements:

Do not use metal containers.[5]

Keep containers tightly closed.[9]

Incompatible Materials:

Keep away from strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[9][13]
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Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted to determine the appropriate level of PPE.

The following are minimum recommendations:

Eye/Face Protection: Wear safety glasses with side-shields or a face shield.[12] Equipment

for eye protection should be tested and approved under appropriate government standards

such as NIOSH (US) or EN 166 (EU).[12]

Skin Protection:

Wear protective gloves. The chemical resistance of the protective equipment should be

confirmed with the respective supplier.[5]

Wear flame-retardant antistatic protective clothing.[5]

Respiratory Protection:

If vapors or aerosols are generated, use a respirator with an appropriate filter (e.g., filter

ABEK).[5] Follow OSHA respirator regulations (29 CFR 1910.134) or European Standard

EN 149.[9]

Emergency Procedures
In the event of an emergency, follow these procedures. First aiders should protect themselves

from exposure.[5]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[9] If the

person is not breathing, give artificial respiration.[9] Call a physician or poison control center

immediately.[9]

In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with

plenty of water or shower for at least 15 minutes.[5][9][15] Call a physician immediately.[5]

In Case of Eye Contact: Rinse cautiously with water for several minutes (at least 15).[5][9]

[15] Remove contact lenses if present and easy to do so.[5][9] Continue rinsing. Immediately

call an ophthalmologist.[5]
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If Swallowed: Rinse mouth with water.[9] Do NOT induce vomiting due to the risk of

perforation.[5][9] Call a physician immediately.[5] Never give anything by mouth to an

unconscious person.[9][12]

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide

(CO2), or dry sand.[5][9] Water mist may be used to cool closed containers.[9]

Special Hazards: Neopentylamine is highly flammable and its vapors are heavier than air,

which can travel to a source of ignition and flash back.[5][9] Vapors may form explosive

mixtures with air.[9] Containers may explode when heated.[9] Hazardous combustion

products include carbon oxides (CO, CO2) and nitrogen oxides (NOx).[5][9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5][9]

Personal Precautions:

Evacuate personnel to a safe area.[9][13]

Ensure adequate ventilation and remove all sources of ignition.[5][9][13]

Avoid contact with the substance and do not breathe vapors.[5]

Wear appropriate personal protective equipment as detailed in Section 5.[9]

Environmental Precautions:

Prevent the product from entering drains, as there is a risk of explosion.[5]

Methods for Containment and Cleaning Up:

Cover drains.[5]

Contain the spill and absorb it with a liquid-binding, inert material (e.g., sand,

Chemizorb®).[5][9]

Collect the material using spark-proof tools and place it in a suitable, closed container for

disposal.[9][12][13]
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Clean the affected area thoroughly.[5]

Spill Response Workflow
The following diagram outlines the logical workflow for responding to a neopentylamine spill.
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Initial Actions

Assessment

Response & Cleanup

Post-Cleanup

Spill Occurs

Alert Personnel & Evacuate Area

Assess Spill Size & Risk
(Is it safe to clean up?)

Don Appropriate PPE
(Gloves, Goggles, Respirator, etc.)

Safe to Proceed

Call Emergency Response / EHS

Unsafe/Large Spill

Remove Ignition Sources

Ensure Adequate Ventilation

Contain Spill with Inert Absorbent

Collect Material with Non-Sparking Tools

Place in Sealed Hazardous Waste Container

Decontaminate Area & Equipment

Report Incident to Supervisor/EHS

Click to download full resolution via product page

Caption: Workflow for Neopentylamine Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1198066?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/5813-64-9/
https://www.smolecule.com/products/s567664
https://pubchem.ncbi.nlm.nih.gov/compound/Neopentylamine
https://www.fishersci.ca/shop/products/neopentylamine-97-thermo-scientific/p-7077179
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-HU-Site/hu_HU/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-843922&DocumentType=MSD&DocumentId=843922_SDS_MY_EN.PDF&DocumentUID=17860378&Language=EN&Country=MY&Origin=PDP&Display=inline
https://www.biosynth.com/p/FN45679/5813-64-9-neopentylamine
https://www.chemicalbook.com/price-india/Neopentylamine.htm
https://en.wikipedia.org/wiki/Neopentylamine
https://www.fishersci.com/store/msds?partNumber=AC173690250&productDescription=NEOPENTYLAMINE%2C+97%25+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Prenylamine.pdf
https://www.calpaclab.com/neopentylamine-c5h13n-5-grams/cp-89989833-5g
http://angenechemical.com/sds/5813-64-9.pdf
https://www.fishersci.com/store/msds?partNumber=AAA11674&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11674~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2022:45:03~~1-Pentylamine~~
https://en.hesperian.org/hhg/Workers%27_Guide_to_Health_and_Safety:First_aid_for_chemicals
https://www.benchchem.com/product/b1198066#neopentylamine-safety-handling-and-storage-guidelines
https://www.benchchem.com/product/b1198066#neopentylamine-safety-handling-and-storage-guidelines
https://www.benchchem.com/product/b1198066#neopentylamine-safety-handling-and-storage-guidelines
https://www.benchchem.com/product/b1198066#neopentylamine-safety-handling-and-storage-guidelines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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